Cas no 2228389-82-8 (3-methoxy-3-(2-methoxy-6-methylphenyl)methylazetidine)

• Product Name: 3-methoxy-3-(2-methoxy-6-methylphenyl)methylazetidine
• CAS No: 2228389-82-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6475651
• PubChem ID: 165626540
• Update Time: 2025-05-21

3-methoxy-3-(2-methoxy-6-methylphenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-3-(2-methoxy-6-methylphenyl)methylazetidine
• EN300-1772866
• 3-methoxy-3-[(2-methoxy-6-methylphenyl)methyl]azetidine
• 2228389-82-8

• Inchi： 1S/C13H19NO2/c1-10-5-4-6-12(15-2)11(10)7-13(16-3)8-14-9-13/h4-6,14H,7-9H2,1-3H3
• InChI Key： FLYGNUAAJGJVKM-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C(=CC=CC=2C)OC)CNC1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-methoxy-3-(2-methoxy-6-methylphenyl)methylazetidine

Introduction to 3-methoxy-3-(2-methoxy-6-methylphenyl)methylazetidine (CAS No. 2228389-82-8)

3-methoxy-3-(2-methoxy-6-methylphenyl)methylazetidine (CAS No. 2228389-82-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the azetidine class, which is characterized by a five-membered heterocyclic ring containing one nitrogen atom. The presence of methoxy and methyl substituents on the aromatic ring and the azetidine core introduces a rich chemical diversity, making it a promising candidate for further exploration in drug discovery and development.

The structural features of 3-methoxy-3-(2-methoxy-6-methylphenyl)methylazetidine make it an intriguing molecule for synthetic chemists and biologists alike. The methoxy groups at the 3-position of the azetidine ring and the 2-position of the phenyl ring enhance its solubility in polar solvents, which is crucial for biological assays. Additionally, the methyl group at the 3-position contributes to steric hindrance, potentially influencing its binding affinity to biological targets. These structural attributes have prompted researchers to investigate its potential applications in modulating various biological pathways.

In recent years, there has been a growing interest in azetidine derivatives as pharmacological agents due to their ability to interact with biological targets in unique ways. The nitrogen atom in the azetidine ring can form hydrogen bonds with polar residues in proteins, while the aromatic system can engage in π-stacking interactions. These properties make 3-methoxy-3-(2-methoxy-6-methylphenyl)methylazetidine a versatile scaffold for designing molecules that can interact with enzymes and receptors.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have been exploring its activity against various therapeutic targets, including kinases, proteases, and ion channels. Preliminary studies have suggested that derivatives of azetidine can exhibit inhibitory effects on these targets, making them valuable candidates for further optimization.

The synthesis of 3-methoxy-3-(2-methoxy-6-methylphenyl)methylazetidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the azetidine core, followed by functionalization with methoxy and methyl groups at appropriate positions. Advanced techniques such as cross-coupling reactions and nucleophilic substitutions are often employed to introduce these substituents efficiently.

The pharmacological profile of 3-methoxy-3-(2-methoxy-6-methylphenyl)methylazetidine has been studied in various cellular and biochemical assays. These studies have provided insights into its interaction with potential target proteins and its ability to modulate biological pathways. For instance, some preliminary data suggest that this compound may inhibit certain kinases involved in cancer progression, although further research is needed to confirm these findings.

Advances in computational chemistry have also played a significant role in understanding the behavior of 3-methoxy-3-(2-methoxy-6-methylphenyl)methylazetidine. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level, providing valuable insights for drug design. These computational studies have helped researchers identify key structural features that contribute to its binding affinity and selectivity.

The future directions for research on 3-methoxy-3-(2-methoxy-6-methylphenyl)methylazetidine include optimizing its synthesis for scalability and exploring its pharmacological activity in vivo. Preclinical studies are essential to evaluate its safety profile and therapeutic potential before it can be considered for clinical development. Additionally, investigating analogs of this compound may reveal new insights into its mechanism of action and expand its therapeutic applications.

In conclusion, 3-methoxy-3-(2-methoxy-6-methylphenyl)methylazetidine (CAS No. 2228389-82-8) is a promising compound with unique structural features that make it an attractive candidate for drug discovery. Its potential applications in modulating various biological pathways highlight its significance in pharmaceutical chemistry and medicinal biology. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a vital role in the development of novel therapeutic agents.